(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride

• IUPAC Name: tert-butyl (2S,4R)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C10H20N2O3.ClH/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13;/h7-8,13H,4-6,11H2,1-3H3;1H/t7-,8+;/m1./s1
• InChI Key: CBLODQXSQDSMHU-WLYNEOFISA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1CO)N.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H](C[C@H]1CO)N.Cl
• Molecular Formula: C10H21ClN2O3
• Molecular Weight: 252.74 g/mol

Description

(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride is an important chemical compound that is widely used in scientific research. It is a chiral building block that is commonly used in the synthesis of various pharmaceuticals and biologically active molecules.

Mechanism of Action

The mechanism of action of (2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride is not well understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, which can lead to various physiological effects.
Biochemical and Physiological Effects:
(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride has been shown to have various biochemical and physiological effects. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. It has also been shown to have an effect on neurotransmitters in the brain, which can lead to changes in behavior and mood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride in lab experiments is its high purity and stability. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound is that it may not be suitable for certain experiments that require a different chiral configuration.

Future Directions

There are several future directions for the use of (2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride in scientific research. One direction is the development of new drugs and therapeutic agents based on this compound. Another direction is the use of this compound in the synthesis of new organic compounds and materials. Additionally, further research is needed to fully understand the mechanism of action and physiological effects of this compound.

Synthesis Methods

The synthesis of (2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride involves several steps. The first step is the synthesis of (S)-pyrrolidine-2-carboxylic acid, which is then converted into (2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine using a series of chemical reactions. The final step involves the addition of hydrochloric acid to obtain (2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride.

Scientific Research Applications

(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride is widely used in scientific research as a chiral building block for the synthesis of various pharmaceuticals and biologically active molecules. It is also used as a starting material for the synthesis of various amino acids, peptides, and other organic compounds. In addition, it is used in the development of new drugs and therapeutic agents.